1-(4-ethylbenzyl)-4-methylpiperazine

• IUPAC Name: 1-[(4-ethylphenyl)methyl]-4-methylpiperazine
• InChI: InChI=1S/C14H22N2/c1-3-13-4-6-14(7-5-13)12-16-10-8-15(2)9-11-16/h4-7H,3,8-12H2,1-2H3
• InChI Key: BBNBYFMJDSRXQL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN2CCN(CC2)C
• Molecular Formula: C14H22N2
• Molecular Weight: 218.34 g/mol

Description

1-(4-ethylbenzyl)-4-methylpiperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-(4-ethylbenzyl)-4-methylpiperazine is not fully understood. However, it is believed to act by inhibiting the proliferation of cancer cells and inducing apoptosis. It has also been suggested that this compound may act by modulating the levels of neurotransmitters in the brain, thereby producing its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-ethylbenzyl)-4-methylpiperazine has various biochemical and physiological effects. It has been found to increase the levels of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and cell death. This compound has also been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby exhibiting anti-inflammatory effects. In addition, it has been found to increase the levels of serotonin and dopamine in the brain, leading to its anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-ethylbenzyl)-4-methylpiperazine in lab experiments is its low toxicity. This compound has been found to have low cytotoxicity in normal cells, making it a potential candidate for cancer therapy. However, one of the limitations of using this compound is its poor solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 1-(4-ethylbenzyl)-4-methylpiperazine. One of the areas of interest is its potential use as a chemotherapeutic agent for cancer treatment. Further studies are needed to investigate its efficacy and safety in animal models and clinical trials. Another area of interest is its potential use as an anxiolytic and antidepressant agent. Future studies could focus on elucidating the exact mechanism of action and exploring its potential use in the treatment of anxiety and depression.
In conclusion, 1-(4-ethylbenzyl)-4-methylpiperazine is a chemical compound that has shown significant potential in scientific research. Its synthesis method is efficient and cost-effective, and it has been studied for its potential therapeutic applications in cancer, inflammation, and neuropsychiatric disorders. Further research is needed to fully understand its mechanism of action and explore its potential use in clinical settings.

Synthesis Methods

The synthesis of 1-(4-ethylbenzyl)-4-methylpiperazine involves the reaction of 4-ethylbenzyl chloride with 4-methylpiperazine in the presence of a base such as potassium carbonate. The reaction takes place under reflux conditions and the resulting product is purified by recrystallization. This method has been reported in several scientific publications and has been found to be efficient and cost-effective.

Scientific Research Applications

1-(4-ethylbenzyl)-4-methylpiperazine has been studied for its potential therapeutic applications in various medical conditions. It has been found to exhibit significant activity against cancer cells, particularly in breast and lung cancer. This compound has also been investigated for its anti-inflammatory and analgesic properties. In addition, it has been found to have anxiolytic and antidepressant effects.